Cas no 1932066-52-8 (tert-butyl N-[(3R,4R)-4-methoxypyrrolidin-3-yl]carbamate)

• Product Name: tert-butyl N-[(3R,4R)-4-methoxypyrrolidin-3-yl]carbamate
• CAS No: 1932066-52-8
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD22399084
• CID: 5070866
• PubChem ID: 15069971
• Update Time: 2026-03-01

tert-butyl N-[(3R,4R)-4-methoxypyrrolidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(3R,4R)-4-methoxypyrrolidin-3-yl]carbamate
• trans-3-(Boc-amino)-4-methoxypyrrolidine
• tert-Butyl ((3R,4R)-4-methoxypyrrolidin-3-yl)carbamate
• tert-Butyl (trans-4-methoxypyrrolidin-3-yl)carbamate
• P18884
• A888979
• t-Butyl N-[(3R,4R)-4-methoxypyrrolidin-3-yl]carbamate
• tert.-Butyl N-(trans-4-methoxypyrrolidin-3-yl)carbamate
• tert.-Butyl N-(trans-4-methoxypyrrolidin-3-yl)-carbamate
• Carbamic acid,N-[(3R,4R)-4-methoxy-3-pyrrolidinyl]-,1,1-di
• MFCD22399084
• PIGDOXPNNMFBNA-HTQZYQBOSA-N
• (3R,4R)-3-(Boc-amino)-4-methoxypyrrolidine
• tert-Butyl((3R,4R)-4-methoxypyrrolidin-3-yl)carbamate
• CS-0185119
• 128739-92-4
• Carbamic acid, N-[(3R,4R)-4-methoxy-3-pyrrolidinyl]-, 1,1-dimethylethyl ester, rel-
• rac-tert-butyl N-[(3R,4R)-4-methoxypyrrolidin-3-yl]carbamate
• PS-20594
• EN300-7395249
• 1932066-52-8
• SCHEMBL21585804

• MDL： MFCD22399084
• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(13)12-7-5-11-6-8(7)14-4/h7-8,11H,5-6H2,1-4H3,(H,12,13)/t7-,8-/m1/s1
• InChI Key： PIGDOXPNNMFBNA-HTQZYQBOSA-N
• SMILES： O(C)[C@@H]1CNC[C@H]1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 216.14739250 g/mol
• Monoisotopic Mass: 216.14739250 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59.6
• Molecular Weight: 216.28

Additional information on tert-butyl N-[(3R,4R)-4-methoxypyrrolidin-3-yl]carbamate

Introduction to tert-butyl N-[(3R,4R)-4-methoxypyrrolidin-3-yl]carbamate (CAS No. 1932066-52-8)

tert-butyl N-[(3R,4R)-4-methoxypyrrolidin-3-yl]carbamate (CAS No. 1932066-52-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chiral structure and functional groups, has garnered attention for its potential in the development of novel therapeutic agents. The following sections provide a comprehensive overview of the chemical properties, synthesis methods, and recent research advancements related to this compound.

The chemical structure of tert-butyl N-[(3R,4R)-4-methoxypyrrolidin-3-yl]carbamate features a tert-butyl carbamate group attached to a chiral pyrrolidine ring with a methoxy substituent. This combination of functional groups imparts specific chemical and biological properties that make it an attractive candidate for various applications. The tert-butyl carbamate group is known for its stability and ability to protect amino functionalities during synthetic transformations, while the chiral pyrrolidine ring provides stereochemical control and potential biological activity.

In terms of synthesis, tert-butyl N-[(3R,4R)-4-methoxypyrrolidin-3-yl]carbamate can be prepared through several routes. One common method involves the reaction of (3R,4R)-4-methoxypyrrolidine with tert-butyl chloroformate in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired carbamate derivative. The choice of solvent and reaction conditions can significantly influence the yield and purity of the final product.

Recent research has highlighted the potential of tert-butyl N-[(3R,4R)-4-methoxypyrrolidin-3-yl]carbamate in various therapeutic areas. For instance, studies have shown that compounds derived from this scaffold exhibit potent activity against specific enzymes and receptors involved in neurological disorders. One notable example is its use as a precursor in the synthesis of inhibitors targeting protein kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its therapeutic potential, tert-butyl N-[(3R,4R)-4-methoxypyrrolidin-3-yl]carbamate has been explored for its role in enhancing the bioavailability and pharmacokinetic properties of drug candidates. The tert-butyl carbamate group can be selectively cleaved under physiological conditions, releasing the active pyrrolidine derivative with improved solubility and reduced toxicity. This property makes it an attractive prodrug strategy for optimizing drug delivery.

The stability and reactivity of tert-butyl N-[(3R,4R)-4-methoxypyrrolidin-3-yl]carbamate have also been investigated in detail. Studies have demonstrated that this compound exhibits good stability under various storage conditions, making it suitable for long-term storage and transportation. However, it is important to note that exposure to strong acids or high temperatures can lead to deprotection and loss of the tert-butyl carbamate group.

In conclusion, tert-butyl N-[(3R,4R)-4-methoxypyrrolidin-3-yl]carbamate (CAS No. 1932066-52-8) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups offer significant opportunities for the development of novel therapeutic agents and prodrug strategies. Ongoing research continues to uncover new insights into its properties and potential uses, further solidifying its importance in the field.